Methyl 2-[(pyridin-3-ylamino)sulfonyl]benzoate

• Molecular Formula: C13H12N2O4S
• Molecular Weight: 292.31 g/mol
• IUPAC Name: methyl 2-(pyridin-3-ylsulfamoyl)benzoate
• InChI: InChI=1S/C13H12N2O4S/c1-19-13(16)11-6-2-3-7-12(11)20(17,18)15-10-5-4-8-14-9-10/h2-9,15H,1H3
• InChI Key: ITAXXEIRIFKXHI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1S(=O)(=O)NC2=CN=CC=C2

Description

Methyl 2-[(pyridin-3-ylamino)sulfonyl]benzoate is a useful research compound. Its molecular formula is C13H12N2O4S and its molecular weight is 292.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 2-(chlorosulfonyl)benzoate (14.1 g, 60.0 mmol) was added to a stirred solution of 3-pyridinamine (15.0 g, 159.4 mmol) in CH3CN (0.4 M). The temperature rose to 25° C. and a small amount of reddish oil separated out. CHCl3 (2.0 M, protected with amylenes) was added to return all materials to solution. After 1 h, the solvents were evaporated and the residual oil was partitioned between EtOAc and water. The organic layer was washed with water and was evaporated to give the crude product. The crude product was dissolved in the minimum amount of hot EtOAc and was diluted with ether. The product rapidly crystallized out and after 1 hour filtered off and washed with ether to provide the title compound. 1H NMR (400 MHz, CDCl3) δ 8.38 (d, 1H) 8.31 (d, 2H) 7.93 (d, 2H) 7.80 (d, 2H) 7.76 (t, 1H) 7.64 (t, 1H) 7.53 (t, 1H) 7.25 (m, 1H) 4.12 (s, 3H).